Cas no 1160098-04-3 (1-(3-aminophenyl)-4-ethyl-2-Piperazinone)

1-(3-aminophenyl)-4-ethyl-2-Piperazinone structure
1160098-04-3 structure
Product name:1-(3-aminophenyl)-4-ethyl-2-Piperazinone
CAS No:1160098-04-3
MF:C12H17N3O
MW:219.28288
CID:1100126
PubChem ID:67479009

1-(3-aminophenyl)-4-ethyl-2-Piperazinone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-aminophenyl)-4-ethyl-2-Piperazinone
    • STDSROAHQIRURX-UHFFFAOYSA-N
    • 1-(3-Amino-phenyl)-4-ethyl-piperazin-2-one
    • 1160098-04-3
    • DA-31259
    • SCHEMBL2634821
    • Inchi: InChI=1S/C12H17N3O/c1-2-14-6-7-15(12(16)9-14)11-5-3-4-10(13)8-11/h3-5,8H,2,6-7,9,13H2,1H3
    • InChI Key: STDSROAHQIRURX-UHFFFAOYSA-N
    • SMILES: CCN1CCN(C(=O)C1)C2=CC=CC(=C2)N

Computed Properties

  • Exact Mass: 219.137
  • Monoisotopic Mass: 219.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.6A^2
  • XLogP3: 0.8

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